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Compound of Interest

Compound Name: Isodecanol

Cat. No.: B1585472 Get Quote

An In-depth Technical Guide to Isodecanol: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of

the fundamental physicochemical properties of chemical compounds is paramount. This guide

provides a focused overview of the molecular weight and chemical formula of isodecanol, a
compound of interest in various research and industrial applications.

Core Molecular Data
Isodecanol is a fatty alcohol that exists as a mixture of isomers.[1] Its fundamental molecular

attributes are summarized below.

Property Value

Molecular Formula C₁₀H₂₂O[2][3][4][5][6] or C₁₀H₂₁OH[2]

Molecular Weight 158.28 g/mol [2][3][4][5]

The molecular formula C₁₀H₂₂O represents the total count of carbon, hydrogen, and oxygen

atoms in the molecule.[2][3][4][5][6] The alternative representation, C₁₀H₂₁OH, specifically

highlights the presence of a hydroxyl (-OH) functional group, which characterizes it as an

alcohol.[2] The molecular weight is a critical parameter in stoichiometry, solution preparation,

and analytical characterizations.[2][3][4][5]
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Logical Relationship of Isodecanol's Core
Properties
The relationship between the common name, chemical formula, and molecular weight is a

foundational concept in chemistry. The name "isodecanol" refers to a specific chemical entity

whose atomic composition is defined by its formula, from which the molecular weight is

calculated.

Isodecanol

C10H22O

has formula

158.28 g/mol

determines

Click to download full resolution via product page

Isodecanol's core chemical identifiers.

Experimental Protocols
Detailed experimental methodologies for determining the molecular weight and formula of a

compound like isodecanol are well-established in the field of analytical chemistry.

1. Mass Spectrometry for Molecular Weight Determination:

Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion to find the

molecular weight.

Methodology:
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A dilute solution of isodecanol in a volatile solvent (e.g., methanol or acetonitrile) is

prepared.

The solution is introduced into the mass spectrometer, typically using an electrospray

ionization (ESI) or electron ionization (EI) source.

In the ionization source, the isodecanol molecules are ionized.

The resulting ions are accelerated into a mass analyzer (e.g., quadrupole, time-of-flight).

The analyzer separates the ions based on their m/z ratio.

A detector records the abundance of ions at each m/z value, generating a mass spectrum.

The peak corresponding to the molecular ion ([M]⁺ or [M+H]⁺) is used to determine the

molecular weight.

2. Elemental Analysis for Molecular Formula Determination:

Objective: To determine the percentage composition of carbon, hydrogen, and oxygen in

isodecanol to empirically derive the chemical formula.

Methodology:

A precisely weighed sample of isodecanol is combusted in a furnace with an excess of

oxygen.

The combustion products, carbon dioxide (CO₂) and water (H₂O), are passed through a

series of absorption tubes.

The mass of CO₂ and H₂O produced is accurately measured by the change in mass of the

absorption tubes.

From the masses of CO₂ and H₂O, the masses and percentages of carbon and hydrogen

in the original sample are calculated.

The percentage of oxygen is typically determined by difference.
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The percentage composition is used to calculate the empirical formula. The molecular

formula is then determined by comparing the empirical formula weight with the molecular

weight obtained from mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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